Cas no 39686-94-7 (1,2,4,6-Tetra-O-acetyl-3-O-benzyl-b-D-glucopyranose)

• Product Name: 1,2,4,6-Tetra-O-acetyl-3-O-benzyl-b-D-glucopyranose
• CAS No: 39686-94-7
• MF: C₂₁H₂₆O₁₀
• MW: 438.425147533417
• CID: 924818
• PubChem ID: 11112949
• Update Time: 2025-08-05

1,2,4,6-Tetra-O-acetyl-3-O-benzyl-b-D-glucopyranose Chemical and Physical Properties

Names and Identifiers

• 1,2,4,6-TETRA-O-ACETYL-3-O-BENZYL-BETA-D-GLUCOPYRANOSE
• [(2R,3R,4S,5R,6S)-3,5,6-triacetyloxy-4-phenylmethoxyoxan-2-yl]methyl acetate
• 1,2,4,6-TETRA-O-ACETYL-3-O-BENZYL-B-D-GLUCOPYRANOSE
• 39686-94-7
• SJPSXDYBIIGRQJ-YMQHIKHWSA-N
• BS-28044
• (2S,3R,4S,5R,6R)-6-(Acetoxymethyl)-4-(benzyloxy)tetrahydro-2H-pyran-2,3,5-triyl triacetate
• (2S,3R,4S,5R,6R)-6-(Acetoxymethyl)-4-(benzyloxy)tetrahydro-2H-pyran-2,3,5-triyltriacetate
• AMY41543
• DTXSID50455622
• [(2R,3R,4S,5R,6S)-3,5,6-TRIS(ACETYLOXY)-4-(BENZYLOXY)OXAN-2-YL]METHYL ACETATE
• W-202630
• SCHEMBL971366
• 1,2,4,6-Tetra-O-acetyl-3-O-benzyl-b-D-glucopyranose

• Inchi： 1S/C21H26O10/c1-12(22)26-11-17-18(28-13(2)23)19(27-10-16-8-6-5-7-9-16)20(29-14(3)24)21(31-17)30-15(4)25/h5-9,17-21H,10-11H2,1-4H3/t17-,18-,19+,20-,21-/m1/s1
• InChI Key： SJPSXDYBIIGRQJ-YMQHIKHWSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1COC(C)=O)OC(C)=O)OCC1C=CC=CC=1)OC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 438.15300
• Monoisotopic Mass: 438.15259702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 31
• Rotatable Bond Count: 12
• Complexity: 642
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 124Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 107 ºC
• Solubility: Very slightly soluble (0.48 g/l) (25 º C),
• PSA: 123.66000
• LogP: 1.28630

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tetracarboxylic acids and derivatives